4-[(3-pyridinylamino)carbonyl]phenyl propionate

• IUPAC Name: [4-(pyridin-3-ylcarbamoyl)phenyl] propanoate
• InChI: InChI=1S/C15H14N2O3/c1-2-14(18)20-13-7-5-11(6-8-13)15(19)17-12-4-3-9-16-10-12/h3-10H,2H2,1H3,(H,17,19)
• InChI Key: LHGPAKFXTWIDRE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

4-[(3-pyridinylamino)carbonyl]phenyl propionate, also known as GW501516 or Endurobol, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed in the 1990s as a potential treatment for metabolic disorders such as obesity and type 2 diabetes. However, it has gained popularity in recent years as a performance-enhancing drug among athletes and bodybuilders due to its ability to increase endurance and fat burning.

Mechanism of Action

4-[(3-pyridinylamino)carbonyl]phenyl propionate works by activating PPARδ, a nuclear receptor that regulates gene expression involved in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in enhanced energy production and endurance. It also suppresses inflammation by inhibiting the expression of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased endurance, fat burning, and muscle fiber type switching. It has also been shown to improve lipid profiles, reduce inflammation, and enhance mitochondrial function. However, the long-term effects of this compound on human health are not fully understood, and more research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

4-[(3-pyridinylamino)carbonyl]phenyl propionate has several advantages for lab experiments, including its high potency, selectivity for PPARδ, and ability to cross the blood-brain barrier. However, its short half-life and potential toxicity at high doses can limit its use in certain experiments. Additionally, the lack of long-term safety data in humans makes it difficult to draw definitive conclusions about its efficacy and safety.

Future Directions

There are several potential future directions for research on 4-[(3-pyridinylamino)carbonyl]phenyl propionate, including its use as a potential treatment for metabolic disorders, cardiovascular diseases, and cancer. It may also have applications in sports medicine and anti-aging therapies. However, more research is needed to determine its long-term safety and efficacy in humans, as well as its potential for abuse as a performance-enhancing drug.

Scientific Research Applications

4-[(3-pyridinylamino)carbonyl]phenyl propionate has been extensively studied in various fields of research, including metabolic disorders, cardiovascular diseases, and cancer. In metabolic disorders, this compound has shown promising results in improving insulin sensitivity, reducing inflammation, and increasing energy expenditure. In cardiovascular diseases, it has been shown to improve lipid profiles, reduce atherosclerosis, and protect against ischemic injury. In cancer research, this compound has been investigated for its potential to inhibit tumor growth and induce apoptosis in cancer cells.